Cas no 199168-49-5 (1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
• CAS No: 199168-49-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1389239
• Update Time: 2024-08-16

1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-

• Inchi： 1S/C12H12N2O3/c1-7-10(12(15)16)11(14-13-7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： ZGOHZAXDOKDVDR-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(O)=O)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 232.08486

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• PSA: 75.21
• pka: 1.09±0.25(Predicted)